Cas no 1286894-39-0 (2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide)

• Product Name: 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide
• CAS No: 1286894-39-0
• MF: C₁₇H₁₉ClN₆O
• MW: 358.82536149025
• CID: 6336638
• PubChem ID: 51173463
• Update Time: 2025-06-08

2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1286894-39-0
• 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide
• AKOS034416800
• 2-[5-(4-chlorophenyl)tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide
• EN300-26687380
• Z51055652

• Inchi： 1S/C17H19ClN6O/c1-12(16(25)20-17(11-19)9-3-2-4-10-17)24-22-15(21-23-24)13-5-7-14(18)8-6-13/h5-8,12H,2-4,9-10H2,1H3,(H,20,25)
• InChI Key： VTKZTCDXHCZLDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=NN(C(C)C(NC2(C#N)CCCCC2)=O)N=1

Computed Properties

• Exact Mass: 358.1308869g/mol
• Monoisotopic Mass: 358.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.5Ų

Additional information on 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide

Introduction to Compound with CAS No 1286894-39-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 1286894-39-0 is a specialized chemical entity that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The molecular framework of this compound incorporates several key structural motifs that contribute to its potential biological activity, making it a subject of intense interest for researchers exploring novel therapeutic avenues.

The core structure of this compound features a tetrazole ring, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The tetrazole moiety is particularly noteworthy because it is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. In particular, the 2H-1,2,3,4-tetrazole scaffold has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The presence of the tetrazole group in 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide suggests that it may possess similar bioactivities, making it a promising candidate for further investigation.

In addition to the tetrazole ring, the compound also contains a 4-chlorophenyl group and a cyanocyclohexyl side chain. The 4-chlorophenyl moiety is a common pharmacophore in drug design due to its ability to engage in hydrophobic interactions and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of a compound towards its intended target. On the other hand, the cyanocyclohexyl side chain introduces additional complexity to the molecular structure, potentially influencing both the solubility and metabolic stability of the compound. The combination of these structural elements makes 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide a structurally intriguing molecule with potential therapeutic applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their diverse biological activities and are often found in natural products and pharmaceuticals. The tetrazole ring, in particular, has been increasingly recognized for its role in modulating various biological pathways. Studies have shown that tetrazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are key targets in many diseases. Given these findings, 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide represents a valuable scaffold for developing new drugs targeting these enzymes.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-established protocols in organic synthesis. The subsequent functionalization of the tetrazole ring with the 4-chlorophenyl group and the cyanocyclohexyl side chain requires additional synthetic strategies that must be carefully designed to avoid unwanted side reactions. Recent research has focused on developing more efficient synthetic routes for tetrazole derivatives by employing transition metal-catalyzed reactions and other innovative methodologies.

Evaluation of the pharmacological properties of 2-[5-(4-chlorophenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-(1-cyanocyclohexyl)propanamide has revealed several promising activities. In vitro studies have demonstrated that this compound exhibits inhibitory effects on various enzymes relevant to inflammatory diseases and cancer. For instance, preliminary data suggest that it may inhibit lipoxygenase enzymes involved in the production of pro-inflammatory mediators such as leukotrienes. Additionally, the compound has shown potential as an inhibitor of certain kinases that are overexpressed in cancer cells.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. Studies have indicated that it has good solubility in both aqueous and organic solvents, which is crucial for its formulation as an oral or injectable drug. Furthermore, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its safety profile may be suitable for clinical development.

The development of novel drugs often involves collaboration between chemists and biologists to understand how small molecules interact with biological systems. Computational methods such as molecular docking and quantum mechanics calculations have become indispensable tools in this process. These methods allow researchers to predict how a compound will bind to its target protein and assess its potential bioactivity without conducting extensive experimental screening.

In conclusion, 1286894-39-0 represents a structurally complex and biologically active compound with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts aimed at treating inflammatory diseases and cancer. As research continues to uncover new insights into the biological activities of heterocyclic compounds like this one, 1286894-39-0 may play an important role in developing next-generation pharmaceuticals.